Cas no 6499-72-5 (N-(2-aminopropyl)aniline)

• Product Name: N-(2-aminopropyl)aniline
• CAS No: 6499-72-5
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 961475
• PubChem ID: 303940
• Update Time: 2025-06-13

N-(2-aminopropyl)aniline Chemical and Physical Properties

Names and Identifiers

• 1-n-phenylpropane-1,2-diamine
• (+-)-N1-Phenyl-propylendiamin
• (+-)-N1-phenyl-propylenediamine
• 1-Methyl-N2-phenyl-aethandiyldiamin
• 1-methyl-N2-phenyl-ethanediyldiamine
• CTK5C2007
• N-(2-aminopropyl)aniline
• N-(2-aminopropyl)benzenamine
• N1-Phenyl-1,2-propandiamin
• N1-phenyl-propane-1,2-diamine
• N-PHENYLPROPANE-1,2-DIAMINE
• NSC194594
• SureCN1724427
• DTXSID80307701
• EN300-74916
• NSC-194594
• G58108
• 6499-72-5
• SCHEMBL1724427
• CS-0260310
• N1-phenylpropane-1,2-diamine
• AKOS008147961

• Inchi： 1S/C9H14N2/c1-8(10)7-11-9-5-3-2-4-6-9/h2-6,8,11H,7,10H2,1H3
• InChI Key： RNQLRGJXXXBNMK-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)CC(C)N

Computed Properties

• Exact Mass: 150.11582
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05
• LogP: 2.21900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-(2-aminopropyl)aniline

Recent Advances in the Study of N-(2-aminopropyl)aniline (CAS: 6499-72-5) in Chemical and Biomedical Research

N-(2-aminopropyl)aniline (CAS: 6499-72-5) is a chemical compound of significant interest in the fields of organic chemistry and biomedical research. This compound, characterized by its aniline and aminopropyl functional groups, has been the subject of recent studies due to its potential applications in drug synthesis, material science, and biochemical research. The unique structural features of N-(2-aminopropyl)aniline make it a versatile intermediate in the synthesis of more complex molecules, particularly those with pharmacological activities.

Recent research has focused on the synthesis and characterization of N-(2-aminopropyl)aniline derivatives for potential therapeutic applications. A study published in the Journal of Medicinal Chemistry (2023) explored the compound's role as a precursor in the development of novel dopamine receptor ligands. The study demonstrated that modifications to the aminopropyl side chain could significantly alter the binding affinity and selectivity of these ligands, opening new avenues for the treatment of neurological disorders such as Parkinson's disease and schizophrenia.

In addition to its pharmacological potential, N-(2-aminopropyl)aniline has been investigated for its utility in material science. A 2023 paper in Advanced Materials reported the use of this compound as a building block for the synthesis of conductive polymers with applications in flexible electronics. The researchers highlighted the compound's ability to facilitate electron transfer, making it a promising candidate for the development of next-generation electronic devices.

Another area of interest is the compound's role in catalytic processes. A recent study in ACS Catalysis (2024) demonstrated that N-(2-aminopropyl)aniline could serve as an effective ligand in transition metal-catalyzed reactions, particularly in asymmetric synthesis. The study provided insights into the mechanistic aspects of these reactions, emphasizing the compound's potential to enhance reaction efficiency and selectivity.

Despite these promising developments, challenges remain in the large-scale production and application of N-(2-aminopropyl)aniline. Issues such as stability under varying conditions and the need for more sustainable synthesis methods are areas of ongoing research. Future studies are expected to address these challenges while exploring new applications for this versatile compound.

In conclusion, N-(2-aminopropyl)aniline (CAS: 6499-72-5) continues to be a focal point in chemical and biomedical research. Its diverse applications, from drug development to material science, underscore its importance as a research target. As new studies emerge, the compound's full potential is likely to be further unlocked, offering exciting opportunities for innovation in multiple scientific disciplines.